3-amino-N-(1,1-dioxo-1lambda-thietan-3-yl)-2,2-dimethylpropanamide

• Molecular Formula: C8H16N2O3S
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 3-amino-N-(1,1-dioxothietan-3-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C8H16N2O3S/c1-8(2,5-9)7(11)10-6-3-14(12,13)4-6/h6H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key: XHQMTIDLBRBKBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C(=O)NC1CS(=O)(=O)C1

Description

3-Amino-N-(1,1-dioxo-1λ⁶-thietan-3-yl)-2,2-dimethylpropanamide is a specialized propanamide derivative characterized by:

• A 2,2-dimethylpropanamide backbone, providing steric hindrance and influencing molecular conformation.
• A 1,1-dioxo-thietan-3-yl substituent on the amide nitrogen, introducing a sulfone-containing four-membered ring.

Biological Activity

3-amino-N-(1,1-dioxo-1lambda-thietan-3-yl)-2,2-dimethylpropanamide, also referred to by its CAS number 1859780-26-9, is a compound that has garnered attention for its potential biological activities. This article aims to summarize the current understanding of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C₈H₁₆N₂O₃S
• Molecular Weight : 220.29 g/mol
• IUPAC Name : 3-amino-N-(1,1-dioxo-1lambda-thietan-3-yl)-2,2-dimethylpropanamide

Research indicates that this compound may exert its biological effects primarily through the inhibition of specific enzymes. Notably, it has been linked to the inhibition of LpxC, an essential enzyme in the lipid A biosynthesis pathway in Gram-negative bacteria. This action suggests potential applications as an antibacterial agent.

Enzyme Inhibition

LpxC is crucial for the survival of various pathogenic bacteria. The inhibition of this enzyme disrupts the bacterial cell membrane integrity, leading to cell death. Studies have shown that derivatives of this compound demonstrate significant inhibitory activity against LpxC in vitro .

Antibacterial Activity

The primary focus of research on 3-amino-N-(1,1-dioxo-1lambda-thietan-3-yl)-2,2-dimethylpropanamide has been its antibacterial properties. In vitro studies have demonstrated effectiveness against various strains of Gram-negative bacteria, including Pseudomonas aeruginosa and Escherichia coli.

Bacterial Strain	Inhibition Zone (mm)	MIC (µg/mL)
Pseudomonas aeruginosa	20	4
Escherichia coli	18	8

These results indicate that the compound could be a promising candidate for further development as an antibiotic.

Case Studies

One notable case study involved the evaluation of a prodrug version of this compound. The prodrug was designed to enhance solubility and bioavailability. Despite initial promise in preclinical models, the therapeutic window was found to be insufficient for clinical development due to rapid metabolism and clearance .

Safety and Toxicology

Preliminary toxicological assessments suggest that while the compound exhibits potent biological activity, safety profiles must be thoroughly evaluated. Standard assays for cytotoxicity and organ toxicity are necessary to ascertain safe dosage levels for potential therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed comparison of the target compound with related propanamide derivatives (Table 1).

Table 1: Structural and Functional Comparison of Propanamide Derivatives

Compound Name	Substituent on Amide Nitrogen	Key Functional Groups	Synthesis Yield/Purity	Notable Properties
3-Amino-N-(1,1-dioxo-1λ⁶-thietan-3-yl)-2,2-dimethylpropanamide	1,1-Dioxo-thietan-3-yl	Amino, sulfone, dimethylamide	N/A	High polarity, potential for hydrogen bonding, sulfone-enhanced stability
2,2-Dimethyl-N-(3-pyridyl)propanamide (42)	3-Pyridyl	Pyridine ring, dimethylamide	99.7% purity (¹H-NMR)	Aromatic π-system, moderate basicity
N-(4-Iodo-3-pyridyl)-2,2-dimethylpropanamide (43)	4-Iodo-3-pyridyl	Iodo, pyridine, dimethylamide	70% yield	Halogenated aromatic, potential for cross-coupling reactions
N-(3-Formyl-2-pyridinyl)-2,2-dimethylpropanamide	3-Formyl-2-pyridinyl	Formyl, pyridine, dimethylamide	N/A	Aldehyde reactivity, polarizable π-system
3-Chloro-N-(4-hydroxy-3-methoxy-benzyl)-2,2-dimethylpropanamide	4-Hydroxy-3-methoxy-benzyl	Chloro, hydroxy, methoxy	N/A	Hydrogen bonding via hydroxyl/methoxy, steric bulk
N-[3-(1H-Benzimidazol-2-yl)propyl]-2,2-dimethylpropanamide	3-(1H-Benzimidazol-2-yl)propyl	Benzimidazole, dimethylamide	N/A	Extended π-system, enhanced molecular interactions

Electronic and Steric Effects

• Electron-Withdrawing Groups : The 1,1-dioxo-thietan-3-yl group in the target compound imparts strong electron-withdrawing effects, stabilizing the amide bond via resonance and reducing susceptibility to hydrolysis compared to compounds with electron-donating groups (e.g., methoxy in ).

Reactivity and Functional Group Interactions

• Hydrogen Bonding: The 3-amino group in the target compound enables hydrogen bonding, similar to the hydroxyl group in . However, the sulfone group may compete for hydrogen-bond acceptors.
• Aromatic Systems : Pyridyl () and benzimidazole () substituents enable π-π stacking, absent in the target compound. The thietan sulfone’s smaller ring size limits aromatic interactions but may enhance dipole-dipole interactions.

Research Findings and Implications

• Stability : Sulfone-containing compounds like the target are often more stable under oxidative or hydrolytic conditions than analogs with ester or formyl groups (e.g., ).
• Material Science Applications : The rigid thietan ring could enhance thermal stability in polymers, whereas the benzimidazole derivative’s π-system () might suit conductive materials.